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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501 Get Quote

An emerging area of interest for process intensification in organometallic chemistry is the use

of high-boiling, inert, and recoverable solvents. Isododecanol, a C12 branched primary

alcohol, presents itself as a compelling candidate for such applications. Its physicochemical

properties offer potential advantages in high-temperature catalysis, facilitating catalyst stability,

enhancing reaction rates, and simplifying product/catalyst separation.

While primarily known as a product derived from the organometallic-catalyzed hydroformylation

of isoundecene mixtures, isododecanol's use as a reaction medium is a logical extension,

particularly in processes where product-solvent compatibility is key.[1][2][3] Its character as a

long-chain alcohol also aligns with documented use of similar alcohols as solvents and mild

reducing agents in the synthesis of catalytic nanoparticles. This note provides an overview of

its properties, potential applications, and a general protocol for its use in a representative

organometallic reaction.

Physicochemical Properties of Isododecanol
The properties of isododecanol make it suitable for a range of reaction conditions, particularly

for processes requiring elevated temperatures.
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Property Value
Significance in
Organometallic Chemistry

Molecular Formula C₁₂H₂₆O

Inert alcohol structure, unlikely

to interfere with many catalytic

cycles.

Molecular Weight 186.33 g/mol

Low volatility compared to

common solvents like THF or

Toluene.

Boiling Point
~220-240 °C (Varies by

isomer)

Enables high-temperature

reactions, increasing reaction

rates and catalyst activity.

Flash Point >100 °C

Safer to handle at elevated

temperatures compared to

more volatile solvents.

Density ~0.83 g/cm³

Lower density than many

aqueous solutions, potentially

aiding in phase separation.

Solubility Immiscible in water

Allows for biphasic catalysis,

simplifying catalyst recovery

with aqueous-soluble

catalysts.

Polarity Low

Solubilizes non-polar

substrates (e.g., long-chain

olefins) and organometallic

complexes.

Applications in Organometallic Catalysis
Isododecanol is intrinsically linked to hydroformylation, a large-scale industrial process

catalyzed by organometallic complexes (typically cobalt or rhodium). It is produced via the

hydroformylation of C11 olefin mixtures followed by hydrogenation.[1][2] Given this, its use as a

solvent in the same or similar reactions is a viable strategy for process efficiency. Long-chain
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alcohols are also employed in the synthesis of metallic nanoalloys used in catalytic

dehydrogenation reactions.

The following table outlines typical reaction conditions for the hydroformylation of a long-chain

olefin, a process for which isododecanol is a suitable medium.

Parameter Condition

Reaction Hydroformylation of Isoundecene

Catalyst
Rhodium-phosphine complex (e.g., HRh(CO)

(PPh₃)₃)

Substrate Isoundecene (C11 olefin mixture)

Solvent Isododecanol

Temperature 100 - 150 °C

Pressure (Syngas) 20 - 100 bar (H₂/CO = 1:1)

Reaction Time 2 - 8 hours

Typical Yield >95% (to Isododecanal)

Selectivity
Varies based on ligand (linear vs. branched

aldehyde)

Experimental Protocols
General Protocol for Rh-Catalyzed Hydroformylation of a
Long-Chain Olefin in Isododecanol
This protocol describes a representative procedure for the hydroformylation of an olefin like

isoundecene using a rhodium catalyst in an isododecanol solvent system.

Materials and Reagents:

Isoundecene (Substrate)

Isododecanol (Solvent, anhydrous)
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Carbonylhydridotris(triphenylphosphine)rhodium(I) [HRh(CO)(PPh₃)₃] (Catalyst)

Triphenylphosphine (Ligand)

Synthesis Gas (Syngas, 1:1 mixture of H₂ and CO)

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge,

and thermocouple.

Schlenk line and inert gas (Nitrogen or Argon) supply.

Procedure:

Reactor Preparation: The autoclave reactor is thoroughly cleaned, dried in an oven at 120 °C

overnight, and allowed to cool under a stream of inert gas.

Reagent Loading: Under an inert atmosphere, the reactor is charged with the rhodium

catalyst (e.g., 0.01 mol%) and additional triphenylphosphine ligand (e.g., 10 equivalents

relative to Rh).

Solvent and Substrate Addition: Anhydrous isododecanol (sufficient to achieve desired

concentration, e.g., 1 M) and the isoundecene substrate are added to the reactor via cannula

or syringe.

Sealing and Purging: The reactor is securely sealed. The inert atmosphere is replaced by

purging with syngas three times, being careful to vent the gas safely.

Pressurization and Heating: The reactor is pressurized with syngas to the desired pressure

(e.g., 50 bar) and heated to the reaction temperature (e.g., 120 °C) with vigorous stirring.

Reaction Monitoring: The reaction progress is monitored by the uptake of syngas from the

ballast tank. The pressure is maintained by adding more syngas as needed. The reaction is

allowed to proceed for the specified time (e.g., 4 hours).

Cooling and Depressurization: After the reaction is complete, the reactor is cooled to room

temperature. The excess syngas is carefully vented in a well-ventilated fume hood.
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Product Analysis: A sample of the reaction mixture is withdrawn and can be analyzed by Gas

Chromatography (GC) or NMR spectroscopy to determine conversion and selectivity to the

desired isododecanal product. The product can then be isolated via distillation.

Visualizations
Caption: Experimental workflow for olefin hydroformylation.

Caption: Key properties and advantages of isododecanol.

Safety and Handling
Isododecanol should be handled in a well-ventilated area. It may cause skin and eye irritation.

Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Organometallic catalysts, particularly rhodium and cobalt carbonyls, are highly toxic and should

be handled with extreme caution in a fume hood. High-pressure reactors should only be

operated by trained personnel behind a safety shield. Refer to the specific Safety Data Sheet

(SDS) for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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